Cas no 2114162-07-9 (ethyl 2,2-difluoro-3-(1H-imidazol-1-yl)propanoate)

• Product Name: ethyl 2,2-difluoro-3-(1H-imidazol-1-yl)propanoate
• CAS No: 2114162-07-9
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 6004267
• PubChem ID: 165957249
• Update Time: 2025-10-30

ethyl 2,2-difluoro-3-(1H-imidazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-3-(1H-imidazol-1-yl)propanoate
• EN300-789609
• 2114162-07-9

• Inchi： 1S/C8H10F2N2O2/c1-2-14-7(13)8(9,10)5-12-4-3-11-6-12/h3-4,6H,2,5H2,1H3
• InChI Key： UTHYYKATQOHXNP-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CN1C=NC=C1)F

Computed Properties

• Exact Mass: 204.07103389g/mol
• Monoisotopic Mass: 204.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.1Ų

Additional information on ethyl 2,2-difluoro-3-(1H-imidazol-1-yl)propanoate

Comprehensive Overview of Ethyl 2,2-Difluoro-3-(1H-Imidazol-1-yl)Propanoate (CAS No. 2114162-07-9)

Ethyl 2,2-difluoro-3-(1H-imidazol-1-yl)propanoate (CAS No. 2114162-07-9) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, characterized by its imidazole and difluoro functional groups, has garnered attention for its unique chemical properties and potential in drug discovery. Its molecular structure combines the reactivity of imidazole with the stability conferred by fluorine atoms, making it a versatile intermediate in synthetic chemistry.

The compound’s CAS number 2114162-07-9 is frequently searched in academic and industrial databases, reflecting its growing relevance. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of antifungal and antiviral agents. The presence of fluorine enhances metabolic stability and bioavailability, aligning with current trends in fluorinated pharmaceuticals. This aligns with the broader industry focus on green chemistry and sustainable synthesis, as fluorinated compounds often require fewer synthetic steps and generate less waste.

In recent years, the demand for imidazole-containing compounds like ethyl 2,2-difluoro-3-(1H-imidazol-1-yl)propanoate has surged due to their utility in heterocyclic chemistry. The compound’s ester group further allows for facile derivatization, enabling its use in peptide mimetics and enzyme inhibitors. These applications are frequently highlighted in patents and peer-reviewed journals, underscoring its commercial and scientific value.

From an SEO perspective, keywords such as "fluorinated imidazole derivatives," "CAS 2114162-07-9 supplier," and "ethyl difluoropropanoate synthesis" are commonly associated with this compound. These terms reflect user queries related to purchase, synthesis protocols, and applications. Additionally, the rise of AI-driven drug discovery has increased interest in such compounds, as they are often flagged by machine learning models for their drug-like properties.

The safety profile of ethyl 2,2-difluoro-3-(1H-imidazol-1-yl)propanoate is another area of interest. While not classified as hazardous, proper handling protocols are emphasized in Material Safety Data Sheets (MSDS). This aligns with the broader industry shift toward responsible chemical management and transparent documentation, which are hot topics in regulatory discussions.

In summary, ethyl 2,2-difluoro-3-(1H-imidazol-1-yl)propanoate (CAS No. 2114162-07-9) represents a compelling case study in modern synthetic chemistry. Its dual functionality as a fluorinated and imidazole-based compound positions it at the intersection of innovation and practicality, meeting the needs of both academic researchers and industrial developers.